1-[(Pyridin-2-yl)methyl]-4-[3-(pyridin-2-yloxy)benzoyl]piperazine

• IUPAC Name: [4-(pyridin-2-ylmethyl)piperazin-1-yl]-(3-pyridin-2-yloxyphenyl)methanone
• InChI: InChI=1S/C22H22N4O2/c27-22(18-6-5-8-20(16-18)28-21-9-2-4-11-24-21)26-14-12-25(13-15-26)17-19-7-1-3-10-23-19/h1-11,16H,12-15,17H2
• InChI Key: UPIFIBMAPJWLBN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=N2)C(=O)C3=CC(=CC=C3)OC4=CC=CC=N4
• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol
• CAS No.: 1706212-91-0

Description

1-[(Pyridin-2-yl)methyl]-4-[3-(pyridin-2-yloxy)benzoyl]piperazine is a useful research compound. Its molecular formula is C22H22N4O2 and its molecular weight is 374.444. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Pharmacokinetics

Compounds structurally related to "1-[(Pyridin-2-yl)methyl]-4-[3-(pyridin-2-yloxy)benzoyl]piperazine" have been extensively studied for their metabolism and pharmacokinetic properties. For instance, flumatinib, an antineoplastic tyrosine kinase inhibitor, is metabolized predominantly through amide bond cleavage, N-demethylation, N-oxidation, hydroxylation, and phase II glucuronidation and acetylation processes in humans. This highlights the metabolic pathways and potential drug interactions of similar compounds (Gong et al., 2010).

Pharmacological Applications

Pharmacologically, derivatives of "this compound" have been evaluated for various activities. Some derivatives have shown high affinity towards dopamine receptors, suggesting potential applications in neuropsychiatric disorders. The incorporation of specific heterocyclic appendages into the piperazine framework can lead to G protein-biased dopaminergic ligands, indicating their utility in designing novel therapeutics for psychiatric conditions (Möller et al., 2017).

Molecular Docking and Synthesis

Molecular docking studies have been conducted on piperazine-1-yl-1H-indazole derivatives, demonstrating their significance in the field of medicinal chemistry. These studies aim to predict the interaction patterns and efficiency of such compounds with biological targets, thereby guiding the synthesis of more effective and selective drug candidates (Balaraju et al., 2019).

Antiproliferative Activity

Novel 2-arylideneaminobenzimidazole derivatives, incorporating the piperazine structure, have been synthesized and evaluated for their in vitro antiproliferative activity. Such studies contribute to the discovery of new chemotherapeutic agents with potential applications in cancer treatment (Nowicka et al., 2015).